Cas no 1536249-89-4 (1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine)

1-Methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine is a heterocyclic amine compound featuring a pyrazole core substituted with a methyl group at the 1-position and a tetrahydropyran (oxane) moiety at the 3-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amine and ether functionalities enhances its versatility in further derivatization, enabling applications in ligand design and medicinal chemistry. Its stable tetrahydropyran ring contributes to improved metabolic stability in bioactive molecules. The compound is typically handled under inert conditions due to the amine group's sensitivity. Suitable for research-scale applications requiring structurally diverse pyrazole derivatives.
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine structure
1536249-89-4 structure
Product Name:1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
CAS No:1536249-89-4
MF:C9H15N3O
MW:181.234901666641
CID:5869683
PubChem ID:83696418
Update Time:2025-10-17

1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
    • EN300-1844525
    • 1536249-89-4
    • Inchi: 1S/C9H15N3O/c1-12-6-8(10)9(11-12)7-2-4-13-5-3-7/h6-7H,2-5,10H2,1H3
    • InChI Key: STTMQPGNDWEUEZ-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C(=CN(C)N=2)N)CC1

Computed Properties

  • Exact Mass: 181.121512110g/mol
  • Monoisotopic Mass: 181.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.1Ų

1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1844525-0.05g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
0.05g
$768.0 2023-09-19
Enamine
EN300-1844525-0.1g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
0.1g
$804.0 2023-09-19
Enamine
EN300-1844525-0.25g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
0.25g
$840.0 2023-09-19
Enamine
EN300-1844525-0.5g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
0.5g
$877.0 2023-09-19
Enamine
EN300-1844525-1.0g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
1g
$1429.0 2023-06-04
Enamine
EN300-1844525-2.5g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
2.5g
$1791.0 2023-09-19
Enamine
EN300-1844525-5.0g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
5g
$4143.0 2023-06-04
Enamine
EN300-1844525-10.0g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
10g
$6144.0 2023-06-04
Enamine
EN300-1844525-1g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
1g
$914.0 2023-09-19
Enamine
EN300-1844525-5g
1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine
1536249-89-4
5g
$2650.0 2023-09-19

Additional information on 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine

Research Brief on 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine (CAS: 1536249-89-4): Recent Advances and Applications

1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine (CAS: 1536249-89-4) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine has been optimized to achieve high yields and purity, as reported in recent literature. Researchers have employed novel catalytic methods and green chemistry principles to streamline its production. The compound's stability and solubility profiles have also been investigated, providing valuable insights for formulation development. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacological evaluations of 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine have revealed its potential as a modulator of key biological pathways. In vitro studies demonstrate its affinity for specific protein targets, including kinases and G-protein-coupled receptors (GPCRs), which are implicated in various diseases. Notably, the compound has shown inhibitory effects on inflammatory mediators, suggesting its utility in treating chronic inflammatory conditions. These findings are supported by robust biochemical assays and molecular docking studies, which highlight its binding interactions and selectivity.

In vivo studies have further elucidated the therapeutic potential of 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine. Animal models of disease, such as rheumatoid arthritis and neurodegenerative disorders, have shown positive responses to treatment with this compound. Researchers attribute these effects to its ability to modulate immune responses and reduce oxidative stress. The compound's pharmacokinetic properties, including bioavailability and half-life, have also been characterized, providing a foundation for future clinical trials.

Despite these promising results, challenges remain in the development of 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine as a therapeutic agent. Issues such as off-target effects and metabolic stability need to be addressed through structural optimization and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical applications. Ongoing research aims to explore its potential in combination therapies and personalized medicine approaches.

In conclusion, 1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-amine (CAS: 1536249-89-4) represents a promising candidate in the field of medicinal chemistry. Its unique pharmacological profile and recent advancements in synthesis and characterization underscore its potential for addressing unmet medical needs. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical utility, ensuring its safe and effective use in patients.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.